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Compound of Interest

Compound Name: 3-Aminobenzenesulfonate

Cat. No.: B1227625

Get Quote

CAS: 121-47-1 | Formula:

| Role: Pharmaceutical Intermediate & Dye Precursor

Executive Technical Summary
Metanilic acid is a zwitterionic aniline derivative used extensively as a diazo component in the

synthesis of azo dyes and sulfonamide therapeutics (sulfa drugs).[1] Unlike its isomer sulfanilic

acid (p-isomer), metanilic acid presents specific handling challenges due to its meta-

substitution pattern, which influences its reactivity and metabolic stability.

While often classified as "Harmful" (Category 4), its safety profile is dominated by two

functional moieties:

The Sulfonic Acid Group (

): Confers strong acidity and water solubility, leading to potential mucosal irritation and
corrosivity in high concentrations.

The Primary Amine (
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): Carries the inherent risks of aniline derivatives, specifically the potential for
methemoglobinemia, although the sulfonic acid group mitigates lipid solubility and reduces
blood-brain barrier penetration compared to pure aniline.

Chemical & Physical Safety Data
Data consolidated for rapid reference.

Property Value Safety Implication

Appearance White to beige powder
High dust explosion potential;

requires grounding.

Melting Point >300°C (Decomposes)

Thermal stability is high, but

decomposition releases

and

.

Water Solubility Slightly soluble (<10 mg/mL)

Limited solubility complicates

spill cleanup; requires

neutralization.

Acidity (pKa) ~3.74

Moderately acidic;

incompatible with strong bases

and oxidizers.

Density 1.69 g/cm³
Heavy powder; settles quickly

but fines remain airborne.

Flash Point N/A (Solid)
Not flammable, but

combustible.

GHS Hazard Identification
Signal Word: WARNING[2][3]
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Code Hazard Statement Mechanism

H302 Harmful if swallowed
Systemic absorption via GI

tract.

H312 Harmful in contact with skin
Dermal absorption facilitated

by moist skin.

H332 Harmful if inhaled

Irritation of alveolar

membranes; potential systemic

uptake.

H412
Harmful to aquatic life

(Chronic)

Persistent acidity and nitrogen

loading in waterways.

Toxicological Mechanisms & Biological Interaction
Expertise Pillar: Explaining the causality of toxicity.

The Dual-Threat Mechanism
The toxicity of metanilic acid is not monolithic; it operates through two distinct pathways.

Local Protonation (Irritation): Upon contact with moist mucous membranes (eyes, lungs), the

sulfonic acid group dissociates. The resulting protons (

) lower the local pH, causing protein denaturation and tissue irritation. This is why "Harmful if
inhaled" is a critical classification—dust inhalation creates acidic micro-environments in the
alveoli.

Systemic Bioactivation (Methemoglobinemia Risk): While less potent than aniline, the amine

group can undergo N-hydroxylation in the liver (mediated by CYP450 enzymes). The

resulting N-hydroxylamines can oxidize ferrous hemoglobin (

) to ferric methemoglobin (

), which cannot bind oxygen. This leads to cellular hypoxia.

Visualization: Toxicological Pathway
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Figure 1: Mechanism of Action showing the dual pathway of local irritation and potential

systemic oxidation.
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Caption: Dual toxicity pathway: Local acidic irritation vs. systemic oxidative stress on

hemoglobin.

Experimental Protocols & Safe Handling
Trustworthiness Pillar: Self-validating safety systems.

Engineering Controls
Do not rely solely on PPE. The primary control must be containment.[4]

Powder Handling: Must be performed in a Class II Biosafety Cabinet or a chemical fume

hood with a face velocity >100 fpm.

Static Control: Metanilic acid dust is combustible. All transfer equipment (scoops, funnels)

must be grounded or made of conductive plastic.

PPE Selection Logic
Gloves: Nitrile (0.11 mm minimum) is sufficient for dry powder. However, if in solution

(acidic), upgrade to High-Breakthrough Nitrile (0.4 mm) or Neoprene to prevent acid

permeation.

Respiratory: If weighing outside a hood (never recommended), a P3/N100 particulate

respirator is mandatory. Simple surgical masks provide zero protection against acidic fines.
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Protocol: Safe Solubilization for Synthesis
This workflow minimizes dust generation and exotherm risks.

Pre-Weighing: Tare the reaction vessel. Add the solid Metanilic Acid inside the fume hood.

Solvent Addition: Do not add water directly to the pile if possible. Add water/solvent slowly

down the side of the vessel to prevent "puffing" of dust.

Neutralization Check: If converting to the sodium salt (Sodium Metanilate), add NaOH

dropwise while monitoring temperature. The neutralization is exothermic.

Validation Step: Use an internal temperature probe. If

, stop addition and cool.

Visualization: Synthesis Safety Workflow
Figure 2: Logical workflow for handling Metanilic Acid in synthesis applications.
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Caption: Step-by-step safety logic for weighing and solubilization, emphasizing ventilation and

thermal control.
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Emergency Response & Environmental Fate
First Aid Logic

Eye Contact: Immediate irrigation is critical due to acidity. Flush for 15 minutes minimum. Do

not use neutralization agents in the eye.

Ingestion: Do NOT induce vomiting. The acidity can cause secondary burns to the

esophagus. Administer water to dilute if conscious.

Spill Management (Dry Powder)
Isolate: Evacuate non-essential personnel.

PPE: Wear N100 respirator and goggles.

Contain: Do not dry sweep (generates dust).

Neutralize/Clean: Cover with weak base (Sodium Bicarbonate) or wet sand. Scoop into a

waste container.

Wash: Clean area with water; collect rinsate (do not flush to sewer).

Visualization: Emergency Decision Tree
Figure 3: Decision logic for spill response.
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Caption: Differentiated response for dry vs. wet spills to prevent airborne contamination or

secondary reactions.

Regulatory & Application Context
In drug development, Metanilic Acid is a Level 2 Raw Material. It is not an API itself but a critical

intermediate.

Regulatory Status: Listed on TSCA (USA), REACH (EU), and DSL (Canada).

Impurities: Commercial grades may contain traces of aniline (toxic) or nitro-isomers. For

pharmaceutical synthesis, specify >99% purity to avoid carrying genotoxic impurities (GTIs)

into the final drug substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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